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Compound of Interest

Compound Name: O-Phthalimide-C3-acid

Cat. No.: B188525 Get Quote

An In-depth Technical Guide to N-Phthaloyl-β-
alanine
An introduction to N-Phthaloyl-β-alanine, a versatile building block in biomedical research and

drug discovery, this guide provides detailed information on its chemical properties, synthesis,

and key applications. Intended for researchers, scientists, and professionals in drug

development, this document outlines precise experimental protocols and explores its role in

advanced therapeutic modalities.

N-Phthaloyl-β-alanine, systematically named 3-(1,3-Dioxoisoindolin-2-yl)propanoic acid, is a

derivative of the amino acid β-alanine where the amino group is protected by a phthaloyl group.

This protection strategy makes it a valuable intermediate in organic synthesis, particularly in

peptide synthesis, where it allows for the controlled formation of peptide bonds. Its bifunctional

nature, possessing both a protected amine and a reactive carboxylic acid, allows for its use as

a linker in various bioconjugation applications. Notably, the phthalimide moiety is a key

component in the development of Proteolysis Targeting Chimeras (PROTACs), an emerging

therapeutic strategy for targeted protein degradation.

While sometimes ambiguously referred to as "O-Phthalimide-C3-acid," the correct and most

commonly accepted structure involves the attachment of the C3 propanoic acid chain to the

nitrogen atom of the phthalimide group.
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Core Compound Data
A summary of the key quantitative and qualitative data for N-Phthaloyl-β-alanine is presented

below, providing a quick reference for its physical and chemical properties.

Property Value References

Molecular Formula C₁₁H₉NO₄ [1][2]

Molecular Weight 219.19 g/mol [1][2]

CAS Number 3339-73-9 [1]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 148-153 °C

Solubility

Soluble in polar solvents such

as water and methanol.

Soluble in DMSO (≥ 100

mg/mL).

[1][3]

IUPAC Name
3-(1,3-dioxoisoindolin-2-

yl)propanoic acid

Synonyms

N-Phthaloyl-beta-alanine, 3-

Phthalimidopropionic acid, Pht-

β-Ala-OH

[1]

Experimental Protocols
Detailed methodologies for the synthesis and purification of N-Phthaloyl-β-alanine are provided

to ensure reproducibility in a laboratory setting.

Synthesis of N-Phthaloyl-β-alanine
This protocol describes the direct condensation of β-alanine with phthalic anhydride.

Materials:
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β-Alanine

Phthalic anhydride

Ethyl acetate (for recrystallization)

Procedure:

Combine equimolar amounts of β-alanine (e.g., 25 g, 0.28 mol) and phthalic anhydride (e.g.,

41.6 g, 0.28 mol) in a round-bottom flask equipped with a stirrer.[4]

Heat the mixture to 150°C with continuous stirring for three hours.[4] A higher temperature of

200°C for 15 minutes can also be employed for a fusion reaction.[5]

After the reaction is complete, cool the mixture to room temperature.

The crude product is then purified by recrystallization.

Purification by Recrystallization:

Dissolve the crude product in a minimal amount of hot ethyl acetate.[4] Alternatively, ethanol

can be used.[5]

Allow the solution to cool slowly to room temperature to induce crystallization.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold ethyl acetate.

Dry the purified crystals under vacuum. This method can yield N-Phthaloyl-β-alanine in

approximately 90% yield.[4]

Characterization: The identity and purity of the synthesized N-Phthaloyl-β-alanine can be

confirmed using standard analytical techniques:

Melting Point Analysis: Compare the observed melting point with the literature value.
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Thin Layer Chromatography (TLC): To assess purity and compare with starting materials.

NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

Mass Spectrometry: To verify the molecular weight.

Applications in Drug Development and Research
N-Phthaloyl-β-alanine serves as a critical tool in several areas of biomedical research, primarily

due to its properties as a protected amino acid and as a component of larger, functional

molecules.

Peptide Synthesis
In solid-phase peptide synthesis (SPPS), the phthaloyl group serves as a robust protecting

group for the amine functionality of β-alanine. This allows for the incorporation of this non-

canonical amino acid into peptide chains, which can confer unique structural and functional

properties to the resulting peptide. The phthaloyl group is stable under the conditions used for

coupling subsequent amino acids and can be removed at a later stage.

Below is a generalized workflow for the incorporation of N-Phthaloyl-β-alanine into a peptide

sequence using SPPS.
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Solid-Phase Peptide Synthesis Cycle

Start with Resin-bound Peptide

Fmoc Deprotection
(e.g., Piperidine in DMF)

Wash Resin

Couple N-Phthaloyl-β-alanine
(Activation with HCTU/DIEA)

Wash Resin

Proceed to Next Amino Acid Coupling

Final Cleavage and Deprotection

Purified Peptide containing
N-Phthaloyl-β-alanine

Click to download full resolution via product page

A generalized workflow for solid-phase peptide synthesis (SPPS).
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Hapten-Carrier Conjugation for Antibody Production
N-Phthaloyl-β-alanine can function as a hapten, a small molecule that can elicit an immune

response when attached to a larger carrier protein, such as Bovine Serum Albumin (BSA) or

Keyhole Limpet Hemocyanin (KLH).[3] The carboxylic acid group of N-Phthaloyl-β-alanine

provides a convenient handle for conjugation to the amine groups on the carrier protein,

typically via carbodiimide chemistry (e.g., using EDC). The resulting conjugate can then be

used to immunize animals to generate antibodies specific for the hapten.

The following diagram illustrates the general principle of hapten-carrier conjugation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.medchemexpress.com/n-phthaloyl-%CE%B2-alanine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hapten-Carrier Conjugation

N-Phthaloyl-β-alanine
(Hapten)

EDC Activation
(Carbodiimide Chemistry)

Carrier Protein
(e.g., BSA, KLH)

Hapten-Carrier
Conjugate
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PROTAC-Mediated Protein Degradation

Phthalimide-based PROTAC

Ternary Complex
(POI-PROTAC-CRBN)

Protein of Interest (POI) Cereblon (CRBN)
E3 Ubiquitin Ligase

Polyubiquitinated POI

Ubiquitination

Ubiquitin (Ub)

26S Proteasome

Recognition & Degradation

Degraded Peptide Fragments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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